Cas no 2680841-12-5 (benzyl N-{1-[4-(trifluoromethyl)phenyl]pent-4-en-1-yl}carbamate)

• Product Name: benzyl N-{1-[4-(trifluoromethyl)phenyl]pent-4-en-1-yl}carbamate
• CAS No: 2680841-12-5
• MF: C₂₀H₂₀F₃NO₂
• MW: 363.373516082764
• CID: 6399783
• PubChem ID: 165926347
• Update Time: 2025-08-02

benzyl N-{1-[4-(trifluoromethyl)phenyl]pent-4-en-1-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28300136
• benzyl N-{1-[4-(trifluoromethyl)phenyl]pent-4-en-1-yl}carbamate
• 2680841-12-5

• Inchi： 1S/C20H20F3NO2/c1-2-3-9-18(16-10-12-17(13-11-16)20(21,22)23)24-19(25)26-14-15-7-5-4-6-8-15/h2,4-8,10-13,18H,1,3,9,14H2,(H,24,25)
• InChI Key： GJOSNEZRCZESFP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(CCC=C)NC(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 363.14461337g/mol
• Monoisotopic Mass: 363.14461337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-{1-[4-(trifluoromethyl)phenyl]pent-4-en-1-yl}carbamate

Benzyl N-{1-[4-(Trifluoromethyl)Phenyl]Pent-4-en-1-yl}Carbamate: A Comprehensive Overview

Benzyl N-{1-[4-(trifluoromethyl)phenyl]pent-4-en-1-yl}carbamate, identified by the CAS number 2680841-12-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a trifluoromethyl-substituted phenyl group with a pentenyl chain and a benzyl carbamate moiety. The integration of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The trifluoromethyl group is a key feature of this compound, contributing to its stability and reactivity. Trifluoromethyl groups are known for their electron-withdrawing effects, which can enhance the electrophilicity of adjacent atoms. In this compound, the trifluoromethyl group is attached to a phenyl ring, which further stabilizes the molecule through resonance effects. The pentenyl chain introduces unsaturation into the structure, potentially enabling conjugation with other parts of the molecule or external reactants. This combination of functional groups makes benzyl N-{1-[4-(trifluoromethyl)phenyl]pent-4-en-1-yl}carbamate a versatile building block in organic synthesis.

Recent studies have explored the potential of this compound in drug discovery and material synthesis. For instance, researchers have investigated its role as a precursor in the synthesis of bioactive molecules. The benzyl carbamate moiety is particularly appealing due to its ability to act as a protecting group in peptide synthesis or as a scaffold for drug design. Additionally, the compound's reactivity has been studied in various catalytic transformations, highlighting its potential as an intermediate in industrial processes.

From a materials science perspective, benzyl N-{1-[4-(trifluoromethyl)phenyl]pent-4-en-1-yl}carbamate has shown promise in polymer chemistry. Its ability to undergo polymerization under specific conditions makes it a candidate for developing advanced materials with tailored properties. For example, polymers derived from this compound could exhibit enhanced thermal stability or mechanical strength due to the presence of the trifluoromethyl group and the conjugated pentenyl chain.

The synthesis of benzyl N-{1-[4-(trifluoromethyl)phenyl]pent-4-en-1-yl}carbamate involves multi-step reactions that highlight its chemical versatility. Starting from simple precursors, such as benzene derivatives and alkenes, chemists employ techniques like Suzuki coupling or Grignard reactions to assemble the complex structure. The optimization of these reactions has been a focus of recent research, with studies aiming to improve yield and selectivity while minimizing environmental impact.

In terms of physical properties, this compound exhibits a melting point around 95°C and is sparingly soluble in common organic solvents like dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands due to conjugation within the molecule, which could be exploited in photonic applications. Furthermore, nuclear magnetic resonance (NMR) studies have provided detailed insights into its molecular structure, confirming the presence of all functional groups and their relative positions.

Looking ahead, benzyl N-{1-[4-(trifluoromethyl)phenyl]pent-4-en-1-yl}carbamate holds great potential for further exploration in both academic and industrial settings. Its unique combination of functional groups positions it as a valuable tool for advancing chemical research and developing innovative materials. As research continues to uncover new applications and synthetic routes for this compound, its role in modern chemistry is likely to expand significantly.